Cas no 32174-34-8 (methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate)

• Product Name: methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate
• CAS No: 32174-34-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD34562181
• CID: 1450114
• PubChem ID: 22852268
• Update Time: 2025-10-29

methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-(4-chlorophenyl)(hydroxy)ethanoate
• LogP
• (4-chlorophenyl)hydroxyacetic acid methyl ester
• methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate
• SCHEMBL1565337
• methyl(2R)-2-(4-chlorophenyl)-2-hydroxyacetate
• (R)-Methyl 2-(4-chlorophenyl)-2-hydroxyacetate
• 32174-34-8
• EN300-28267840
• GISNRFMQCNBYDG-MRVPVSSYSA-N
• (r)-4-chloromandelic acid methyl ester

• MDL： MFCD34562181
• Inchi： 1S/C9H9ClO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3/t8-/m1/s1
• InChI Key： GISNRFMQCNBYDG-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C(=O)OC)O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate

Methyl (2R)-2-(4-Chlorophenyl)-2-Hydroxyacetate: A Comprehensive Overview of Its Properties and Applications

Methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate (CAS No. 32174-34-8) is a chiral ester compound widely recognized for its significance in pharmaceutical and agrochemical synthesis. This compound, often referred to as (R)-Methyl 4-chloromandelate, serves as a key intermediate in the production of various bioactive molecules. Its unique stereochemical configuration and functional groups make it invaluable in asymmetric synthesis, particularly in the development of enantiomerically pure drugs.

The growing demand for chiral building blocks in the pharmaceutical industry has spotlighted compounds like methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate. Researchers frequently search for "CAS 32174-34-8 applications" or "synthesis of (R)-methyl 4-chloromandelate," reflecting its importance in drug discovery. Recent studies highlight its role in creating antihypertensive agents and central nervous system (CNS) drugs, aligning with the global focus on precision medicine.

From a chemical perspective, methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate exhibits notable optical activity due to its single chiral center. The 4-chlorophenyl group enhances its lipophilicity, while the hydroxyacetate moiety provides reactivity for further derivatization. These properties make it ideal for cross-coupling reactions and stereoselective transformations, frequently discussed in organic chemistry forums under queries like "chiral ester synthetic routes."

In agrochemical applications, this compound has gained attention for its potential in developing eco-friendly pesticides. With increasing searches for "green chemistry intermediates," its role in creating biodegradable crop protection agents aligns with sustainable agriculture trends. The chlorophenyl group contributes to target specificity, reducing environmental impact compared to traditional pesticides—a topic frequently explored in "agrochemical innovation" discussions.

The global market for methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate reflects its expanding applications. Industry reports tracking "specialty chemicals growth 2024" highlight its steady demand, particularly in Asia-Pacific pharmaceutical hubs. Suppliers often optimize listings with keywords like "high-purity (R)-4-chloromandelic acid methyl ester" to capture B2B searches, while research institutions focus on its catalytic asymmetric synthesis methods to improve production efficiency.

Analytical characterization of CAS 32174-34-8 typically involves HPLC chiral separation and polarimetry, addressing common queries about "chiral purity determination." Recent advancements in continuous flow chemistry have also improved its scalable synthesis, as seen in patents exploring "enantioselective esterification techniques." These innovations respond to the pharmaceutical industry's need for cost-effective chiral intermediates.

Environmental and regulatory aspects of methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate remain compliant with major chemical inventories (e.g., TSCA, REACH). This compliance, coupled with its biodegradability profile, makes it a preferred choice over persistent organic pollutants—a critical factor for manufacturers researching "sustainable chiral synthons." Safety data sheets emphasize standard laboratory handling protocols, avoiding classification concerns.

Future research directions for (R)-methyl 4-chloromandelate may explore its utility in biocatalysis and enzyme-mediated synthesis, areas gaining traction in "white biotechnology" searches. Its structural versatility also positions it as a candidate for metal-organic frameworks (MOFs) in drug delivery systems—an emerging topic in materials science publications.

For purchasers seeking methyl (2R)-2-(4-chlorophenyl)-2-hydroxyacetate, specifications often include ≥98% enantiomeric excess (ee) and low heavy metal content, addressing quality concerns raised in "pharmaceutical-grade intermediates" queries. Storage recommendations typically suggest inert atmosphere protection to preserve its stereochemical integrity during long-term storage.

In academic settings, this compound features in advanced organic chemistry curricula demonstrating diastereoselective crystallization techniques. Laboratory supply catalogs increasingly tag it with keywords like "chiral resolution agent" or "asymmetric synthesis starting material," reflecting its educational value alongside industrial applications.